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Compound of Interest

3-Chloro-6-(2-
Compound Name:

methylbenzyl)pyridazine
CAS No.: 60932-70-9
Cat. No.: B2873686

Get Quote

Executive Summary

CAS Registry Number: 60932-70-9 Primary Chemical Identity: 3-Chloro-6-(2-
methylbenzyl)pyridazine Molecular Formula: C12H11CIN2 Molecular Weight: 218.68 g/mol [1]

This guide dissects the IUPAC nomenclature variations for CAS 60932-70-9, a halogenated
pyridazine derivative likely utilized as a scaffold in the synthesis of agrochemicals or
pharmaceutical intermediates (specifically pyridazinone-based compounds).[1] The ambiguity
in naming arises from the prioritization of the heterocyclic ring versus the benzene substituent
and the treatment of the linking methylene group. This document establishes the definitive
naming hierarchy, structural basis, and self-validating analytical protocols for researchers.

Structural Basis & Chemical Identity[1]

To understand the naming variations, one must first deconstruct the molecule’s topology. The
structure consists of a pyridazine core (a 1,2-diazine ring) substituted at the 3- and 6-positions.

[1]
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o Core Heterocycle: Pyridazine (1,2-diazine).[2]
e Substituent 1 (Position 3): Chlorine atom (-Cl).[1][2][3]

o Substituent 2 (Position 6): A benzyl group substituted with a methyl group at the ortho
position (2-methylbenzyl).

The chemical logic dictates that the heterocyclic ring takes seniority over the carbocyclic
(benzene) ring as the parent structure.

DOT Diagram: Structural Topology & Naming Logic

The following diagram visualizes the decision tree used to derive the systematic name.

Analyze Structure: CAS 60932-70-9

Identify Principal Functional Group/Ring
(Pyridazine vs. Benzene)

l

Rule: Heterocycle > Carbocycle
Parent = Pyridazine

l

Numbering Strategy
Minimize locants for substituents

Locant 3 Locant 6

Position 6: (2-methylphenyl)methyl

Position 3: Chloro (or "2-methylbenzyl)

Systematic IUPAC Name: Common/Substitutive Name:

3-Chloro-6-[(2-methylphenyl)methyl]pyridazine 3-Chloro-6-(2-methylbenzyl)pyridazine
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Caption: Logical flow for determining the IUPAC priority and resulting nomenclature variations
for CAS 60932-70-9.

The Naming Landscape: IUPAC Variations

In regulatory filings and patent databases, CAS 60932-70-9 appears under multiple valid
names. Understanding the origin of each variation is critical for exhaustive database searching
(e.g., SciFinder, Reaxys).

Variation A: The Systematic IUPAC Name
Name:3-Chloro-6-[(2-methylphenyl)methyl]pyridazine[1]

e Logic: This name strictly follows the substitutive nomenclature rules.
o Parent: Pyridazine.[2][4]
o Linker: The -CH2- group is treated as a methyl group substituted by a phenyl ring.[1]
o Substituent: The phenyl ring has a methyl group at position 2.

o Nesting:(2-methylphenyl) describes the ring; [(2-methylphenyl)methyl] describes the entire
group attached to the pyridazine.[1]

o Usage: Preferred for high-precision chemical indexing and when avoiding ambiguous
common names like "benzyl."[1]

Variation B: The Common /| Semi-Systematic Name

Name:3-Chloro-6-(2-methylbenzyl)pyridazine[1]
e Logic: This variation utilizes the retained IUPAC name benzyl (CeHsCH2-).[1]
o The substituent is an ortho-methyl substituted benzyl group.[1]

o Itis concise and widely recognized by synthetic organic chemists.
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e Usage: Most common in commercial catalogs and laboratory notebooks.

Variation C: The CAS Index Name (Inverted)

Name:Pyridazine, 3-chloro-6-[(2-methylphenyl)methyl]-[1]

e Logic: Used by the Chemical Abstracts Service (CAS). It lists the parent structure first,
followed by the substituents in alphabetical order (ignoring prefixes like di-, tri- but counting
complex substituent names).

e Usage: Essential for searching the CAS Registry.

Variation D: The "Ortho" Variation
Name:3-Chloro-6-(o-methylbenzyl)pyridazine[1]

e Logic: Uses the traditional ortho (0-), meta (m-), para (p-) nomenclature for the benzene ring

substitution pattern instead of the numeric "2-".

e Usage: Older literature and informal communication.

Summary Table of Nomenclature

Naming System Name String Key Feature

3-Chloro-6-[(2- o ] ]
Explicit nesting; avoids

IUPAC Systematic methylphenyl)methyl]pyridazin o
"benzyl" ambiguity.[1]
e
3-Chloro-6-(2- Uses "benzyl" retention;
Common/Trade o )
methylbenzyl)pyridazine concise.[1]

Pyridazine, 3-chloro-6-[(2-

CAS Index Inverted format for indexing.[1]
methylphenyl)methyl]-
N 3-Chloro-6-(o- Uses "tolyl" for methylphenyl
Traditional o
tolylmethyl)pyridazine group.[1]

Scientific Integrity: Structural Verification Protocols
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To ensure the identity of CAS 60932-70-9 in a drug development context, researchers must
employ self-validating analytical systems.[1] The following protocols verify the structure based
on its unique electronic and isotopic signature.

Proton NMR (*H-NMR) Validation

The *H-NMR spectrum provides definitive proof of the regio-chemistry (3,6-substitution) and the
integrity of the benzyl linker.[1]

e Solvent: DMSO-ds or CDCls.[1]
o Key Signals (Expected):

o Pyridazine Ring (2H): Two doublets (or an AB system) in the aromatic region (~7.4 - 7.6
ppm). The coupling constant (J) for H-4 and H-5 in pyridazine is typically 9.0 Hz.[1]

o Benzyl Methylene (2H): A sharp singlet around 4.2 - 4.4 ppm.[1] This shift confirms the
attachment to the electron-deficient pyridazine ring.[1]

o Aromatic Benzyl Ring (4H): Multiplet around 7.1 - 7.3 ppm.

o Methyl Group (3H): A singlet around 2.2 - 2.4 ppm (characteristic of an aryl-methyl).[1]

Mass Spectrometry (Isotopic Pattern)

The presence of the Chlorine atom at position 3 provides a built-in verification tool via Mass
Spectrometry.

¢ Method: LC-MS (ESI+).[1]
o Diagnostic Criteria:
o Molecular lon: [M+H]* = 219.07 (approx).
o |sotope Ratio: Chlorine naturally exists as 3°Cl (75%) and 3’Cl (25%).

o Validation Rule: The mass spectrum must show an M and M+2 peak with an intensity ratio
of approximately 3:1. If this ratio is absent, the chlorine is missing or substituted.
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Synthesis Verification Workflow

If synthesizing this compound (e.g., via Minisci reaction or Grignard coupling), the following
workflow ensures process control.

Starting Material:
3,6-Dichloropyridazine
Reaction:

Cross-Coupling (Negishi/Kumada)
Reagent: Ly Catalyst: Pd(dppf)Cl2

(2-Methylbenzyl)magnesium bromide
(or Zn/Cu couple)

QC Check:
1. HPLC Purity >98%
2. MS (Cl pattern)

Target:
CAS 60932-70-9

Click to download full resolution via product page

Caption: A standard cross-coupling workflow to synthesize CAS 60932-70-9 from the
commercially available 3,6-dichloropyridazine.

Implications for Drug Development[1]
Scaffold Reactivity

The 3-chloro position is highly reactive toward Nucleophilic Aromatic Substitution (SnAr).

« Ultility: This molecule is a "linchpin" intermediate. The chlorine can be displaced by amines,
alkoxides, or thiols to generate diverse libraries of bioactive pyridazines.

e Warning: In storage, avoid strong nucleophiles or high temperatures, as the chlorine is a
good leaving group on the electron-deficient pyridazine ring.

Database Searching Strategy

When conducting Freedom to Operate (FTO) or prior art searches, do not rely on a single

name.

e Search String:(60932-70-9) OR (3-chloro-6-(2-methylbenzyl)pyridazine) OR (3-chloro-6-
[(2-methylphenyl)methyl]pyridazine)[1]

 Structure Search: Always use the InChliKey or SMILES string to avoid nomenclature pitfalls.
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o SMILES:CC1=CC=CC=C1CC2=NN=C(Cl)C=C2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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